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Compound of Interest

Compound Name: dihexadecyl phosphate

Cat. No.: B14063980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core surfactant properties of dicetyl

phosphate (DCP), a widely utilized anionic surfactant in pharmaceutical and cosmetic

formulations. This document delves into its chemical characteristics, self-assembly behavior,

and its role in the formation and stabilization of vesicular systems like liposomes.

Core Surfactant Properties
Dicetyl phosphate, also known as dihexadecyl phosphate, is a synthetic phospholipid that

plays a crucial role as an emulsifier and surfactant.[1][2] Its amphiphilic nature, arising from a

polar phosphate head group and two long hydrophobic cetyl (C16) tails, drives its self-

assembly in aqueous solutions and its ability to stabilize oil-in-water emulsions.[1][3]

Chemical Structure and Physicochemical Properties
Dicetyl phosphate is the di-ester of cetyl alcohol and phosphoric acid.[4] It is typically a white,

waxy solid.[3]

Table 1: Physicochemical Properties of Dicetyl Phosphate
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Property Value References

Chemical Formula C₃₂H₆₇O₄P [4]

Molecular Weight 546.85 g/mol [4][5][6]

Appearance White solid/flakes [3][7]

Solubility

Slightly soluble in water;

soluble in ethanol and

chloroform.

[7][8][9]

Melting Point 74-75 °C [6]

Self-Assembly and Critical Micelle Concentration (CMC)
The Critical Micelle Concentration (CMC) is a fundamental parameter for any surfactant,

representing the concentration at which surfactant monomers in a solution begin to aggregate

and form micelles.[10][11] This process is driven by the hydrophobic effect, where the nonpolar

tails of the surfactant molecules minimize their contact with water by forming a core, while the

hydrophilic head groups remain exposed to the aqueous phase.

While specific experimental data for the CMC of pure dicetyl phosphate is not readily available

in the reviewed literature, a study on a mixture of mono- and di-hexadecyl phosphate esters

provides valuable insight. For a mixture with a low mono- to di-ester ratio, the CMC and the

surface tension at the CMC (γCMC) were found to be influenced by the alkyl chain length.[4]

Table 2: Surface Activity of a Hexadecyl Phosphate Ester Mixture (Low Mono/Di Ratio)

Parameter Observation Reference

Critical Micelle Concentration

(CMC)

Decreased initially and then

increased with increasing alkyl

chain length.

[4]

Critical Surface Tension

(γCMC)

Decreased initially and then

increased with increasing alkyl

chain length.

[4]
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This behavior suggests a synergistic effect between the mono- and di-phosphate esters in the

mixture on the molecular arrangement at the air-water interface.[4]

Surface Tension Reduction
A key characteristic of surfactants is their ability to reduce the surface tension of a liquid,

typically water. This occurs as the surfactant molecules adsorb at the air-water interface,

disrupting the cohesive energy between water molecules.[10] The surface tension decreases

with increasing surfactant concentration until the CMC is reached, after which it remains

relatively constant.[11]

A detailed surface tension isotherm for dicetyl phosphate is not available in the public domain.

However, the general principle of surface tension reduction by surfactants is well-established.

Krafft Point
The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal

to its critical micelle concentration.[12] Below the Krafft point, the surfactant exists in a

crystalline or hydrated solid form and does not form micelles.[12] For dicetyl phosphate, with its

long dialkyl chains, the Krafft point is expected to be above room temperature, contributing to

its low solubility in water at lower temperatures. Specific experimental values for the Krafft point

of dicetyl phosphate were not found in the surveyed literature.

Role in Vesicular Drug Delivery Systems
Dicetyl phosphate is a widely used component in the formulation of vesicular drug delivery

systems, such as liposomes and niosomes, primarily to impart a negative surface charge.[8]

This negative charge enhances the stability of the vesicles by preventing their aggregation

through electrostatic repulsion.[13][14]

Liposome Formulation and Properties
Dicetyl phosphate is incorporated into the lipid bilayer of liposomes, which are microscopic

vesicles composed of one or more lipid bilayers. A study focused on optimizing liposomal

formulations using dicetyl phosphate as a charge-imparting agent provides specific quantitative

data.

Table 3: Properties of Optimized Dicetyl Phosphate-Containing Liposomes
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Parameter Value Reference

Phosphatidylcholine:Cholester

ol:DCP Molar Ratio
8.5:4.5:6.5 [13][14]

Vesicle Size (Diameter) 88 ± 14 nm [13][14]

Polydispersity Index (PDI) 0.21 ± 0.02 [13][14]

Zeta Potential -36.7 ± 3.3 mV [13][14]

A zeta potential of approximately ±30 mV is generally considered sufficient for ensuring the

stability of a colloidal dispersion.[13][14] The significant negative zeta potential conferred by

dicetyl phosphate contributes to the formulation of stable liposomal systems.[13][14]

Experimental Protocols
Determination of Critical Micelle Concentration (CMC)
The CMC of a surfactant can be determined by measuring a physical property of the surfactant

solution as a function of its concentration. A sharp change in the slope of the plot of this

property against concentration indicates the CMC.[11]

Methodology: Surface Tensiometry

Preparation of Surfactant Solutions: Prepare a series of aqueous solutions of dicetyl

phosphate with varying concentrations. Due to its low water solubility, it may be necessary to

use a co-solvent like ethanol initially and then dilute with water, or to conduct the

measurements at a temperature above the Krafft point.

Surface Tension Measurement: Measure the surface tension of each solution using a

tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method).

Data Analysis: Plot the surface tension as a function of the logarithm of the dicetyl phosphate

concentration. The point at which the slope of the line changes abruptly is the CMC.[10]
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Workflow for CMC Determination by Surface Tensiometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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